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Compound of Interest

Compound Name: Methyl behenate

Cat. No.: B033397

An In-depth Technical Guide to Methyl Behenate: CAS Number and Safety Data

This technical guide provides comprehensive information on the chemical and physical
properties of methyl behenate, with a primary focus on its safety profile as detailed in its
Safety Data Sheet (SDS). The content is intended for researchers, scientists, and professionals
in drug development who may handle this substance.

Chemical Identification

Methyl behenate is the methyl ester of behenic acid, a long-chain saturated fatty acid.

Chemical Name: Methyl behenate

Synonyms: Methyl docosanoate, Behenic acid methyl ester, Docosanoic acid methyl ester[1]

[2][3]

CAS Number: 929-77-1[1][2][3][4][5]6]71[8]

EC Number: 213-207-8[4][6]

Molecular Formula: C23H4602[5][7][8] or CH3(CH2)20COOCHS3[3][4]

Physical and Chemical Properties
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The physical and chemical data for methyl behenate are summarized in the table below. This
substance is typically a white, solid powder or crystal at room temperature.[2][4]

Property Value Source(s)
Molecular Weight 354.61 g/mol [31141[5]
Physical State Solid, Powder [1][4]
Melting Point 54 -56°C/129.2 - 132.8 °F [11[416171
Boiling Point 393 °C at 760 mmHg [7]

Flash Point 110°C /230 °F [6]
Solubility Insoluble in water. [6]

Purity >96.0% to 298.5% (GC) [2][4]

Hazard Identification and Safety

The hazard classification for methyl behenate varies across different suppliers. While some
sources classify it as not hazardous under OSHA 29 CFR 1910.1200[1][6][9], other safety data
sheets indicate specific hazards.

GHS Hazard Classification

One supplier identifies the following GHS classifications:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[7][8]
o Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[7]
e Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[7]

» Specific target organ toxicity, single exposure (Category 3), H335: May cause respiratory
irritation.[7]

e Acute and chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long
lasting effects.[8]
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It is crucial for users to consult the specific SDS provided by their supplier.

NFPA and HMIS Ratings

The NFPA and HMIS ratings provide a quick overview of the substance's hazards.

Rating System Health Flammability Reactivity
NFPA 0 1 0

HMIS 0 1 0
Source:[6]

Experimental Protocols and Methodologies

The Safety Data Sheets reviewed for this guide do not contain detailed experimental protocols
for determining the toxicological or physical properties listed. This information is typically
generated through standardized testing methods (e.g., OECD guidelines) but the specific
methodologies are not included in the SDS documents themselves. The following sections
outline the recommended safety procedures and protocols for handling the substance.

First-Aid Measures

In case of exposure, the following first-aid measures are recommended:
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Exposure Route

First-Aid Protocol

Source(s)

Inhalation

Remove victim to fresh air. If
breathing is difficult, provide
respiratory support. Seek

medical attention.

(6718l

Skin Contact

Wash the affected area
thoroughly with soap and
water. Remove contaminated

clothing.

[7](8]

Eye Contact

Rinse opened eyes for several
minutes under running water.
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

[elr71el

Ingestion

Do NOT induce vomiting.
Wash out the mouth with water

and seek medical attention.

[7](8]

Handling and Storage

Proper handling and storage are essential to ensure safety.

» Handling: Avoid contact with skin, eyes, or clothing.[1] Avoid breathing dust.[1][8] Ensure

adequate ventilation in the handling area.[7][8] Do not eat, drink, or smoke when using this

product.[8]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][8]

Recommended storage temperatures can be 2-8°C or as low as -20°C for powders.[4][8]

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[7][8]

e Incompatible Materials: Strong oxidizing agents, strong acids, and strong alkalis.[1][7][8]
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e Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide (CO)
and carbon dioxide (CO2).[1][7][8]

Visualized Workflow: Personal Protective
Equipment

The following diagram illustrates the recommended personal protective equipment (PPE) to be
used when handling methyl behenate, based on standard laboratory safety protocols outlined
in the substance's SDS.
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Handling Methyl Behenate

Work in a well-ventilated area
(e.g., fume hood)

Is there a risk of exposure?

Eye Protection:
Safety goggles with side-shields

Hand Protection:
Protective gloves

Body Protection:
Impervious clothing / Lab coat

If inhalatipn risk exists

Respiratory Protection:

. . . . No inhalation risk
Use suitable respirator if dust is generated

Proceed with work

Click to download full resolution via product page
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Caption: Recommended Personal Protective Equipment (PPE) workflow for handling methyl
behenate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [methyl behenate CAS number and safety data sheet].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b033397?utm_src=pdf-body
https://www.benchchem.com/product/b033397?utm_src=pdf-body
https://www.benchchem.com/product/b033397?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC226810050&countryCode=US&language=en
https://www.tcichemicals.com/US/en/p/B1748
https://www.sigmaaldrich.com/HK/zh/substance/methylbehenate35461929771
https://www.sigmaaldrich.com/US/en/product/sigma/b3271
https://www.scbt.com/p/methyl-behenate-929-77-1
https://www.agilent.com/cs/library/msds/FLPK-004S_NAEnglish.pdf
https://file.medchemexpress.com/batch_PDF/HY-W009082/Methyl-behenate-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC42100.html
https://datasheets.scbt.com/sc-215337.pdf
https://www.benchchem.com/product/b033397#methyl-behenate-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b033397#methyl-behenate-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b033397#methyl-behenate-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b033397#methyl-behenate-cas-number-and-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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